Cas no 63451-50-3 (Phosphorous acid, bis(dinonylphenyl) nonylphenyl ester)

• Product Name: Phosphorous acid, bis(dinonylphenyl) nonylphenyl ester
• CAS No: 63451-50-3
• MF: C₆₃H₁₀₅O₃P
• MW: 941.479780912399
• CID: 426390
• PubChem ID: 53677059
• Update Time: 2025-04-19

Phosphorous acid, bis(dinonylphenyl) nonylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphorous acid, bis(dinonylphenyl) nonylphenyl ester
• bis[2,3-di(nonyl)phenyl] (2-nonylphenyl) phosphite
• 63451-50-3
• DTXSID20705883
• SCHEMBL8379300
• BIS(2,3-DINONYLPHENYL) 2-NONYLPHENYL PHOSPHITE

• Inchi： 1S/C63H105O3P/c1-6-11-16-21-26-31-36-45-56-49-43-54-62(59(56)51-39-34-29-24-19-14-9-4)65-67(64-61-53-42-41-48-58(61)47-38-33-28-23-18-13-8-3)66-63-55-44-50-57(46-37-32-27-22-17-12-7-2)60(63)52-40-35-30-25-20-15-10-5/h41-44,48-50,53-55H,6-40,45-47,51-52H2,1-5H3
• InChI Key： BDXLTGHNJUYTQE-UHFFFAOYSA-N
• SMILES： P(OC1C=CC=CC=1CCCCCCCCC)(OC1=CC=CC(=C1CCCCCCCCC)CCCCCCCCC)OC1=CC=CC(=C1CCCCCCCCC)CCCCCCCCC

Computed Properties

• Exact Mass: 940.78065
• Monoisotopic Mass: 940.78013420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 67
• Rotatable Bond Count: 46
• Complexity: 977
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 28.5
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69